Cas no 847381-48-0 (N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-4-methylbenzene-1-sulfonamide)

• Product Name: N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-4-methylbenzene-1-sulfonamide
• CAS No: 847381-48-0
• MF: C₂₅H₃₁N₃O₃S₂
• MW: 485.661943674088
• CID: 6302806
• PubChem ID: 16806609
• Update Time: 2025-11-06

N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-4-methylbenzene-1-sulfonamide
• N-(1-(4-(2-methoxyphenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)-4-methylbenzenesulfonamide
• 847381-48-0
• F0655-0833
• N-{1-[4-(2-methoxyphenyl)piperazin-1-yl]-1-(thiophen-2-yl)propan-2-yl}-4-methylbenzene-1-sulfonamide
• AKOS024593362
• N-[1-[4-(2-methoxyphenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-2-yl]-4-methylbenzenesulfonamide

• Inchi： 1S/C25H31N3O3S2/c1-19-10-12-21(13-11-19)33(29,30)26-20(2)25(24-9-6-18-32-24)28-16-14-27(15-17-28)22-7-4-5-8-23(22)31-3/h4-13,18,20,25-26H,14-17H2,1-3H3
• InChI Key： GZNGDMJKPPWYSD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(C)C(C1=CC=CS1)N1CCN(C2C=CC=CC=2OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 485.18068421g/mol
• Monoisotopic Mass: 485.18068421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 98.5Ų

Additional information on N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-4-methylbenzene-1-sulfonamide

Comprehensive Overview of N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-4-methylbenzene-1-sulfonamide (CAS No. 847381-48-0)

N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-4-methylbenzene-1-sulfonamide, with the CAS number 847381-48-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, is often studied for its potential interactions with biological systems. Researchers and industry professionals are increasingly interested in its applications, particularly in the context of drug discovery and development.

The molecular structure of N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-4-methylbenzene-1-sulfonamide includes a piperazine ring, a thiophene moiety, and a sulfonamide group, which collectively contribute to its distinctive chemical properties. These structural elements are known to play critical roles in binding to specific biological targets, making this compound a subject of interest for those exploring novel therapeutic agents. The presence of the 2-methoxyphenyl group further enhances its potential for selective interactions.

One of the key areas of research involving CAS No. 847381-48-0 is its potential role in modulating neurotransmitter systems. Given the growing interest in mental health and neurological disorders, compounds like this are often investigated for their effects on receptors such as serotonin and dopamine. The piperazine moiety, in particular, is a common feature in many psychotropic drugs, which has led to speculation about the possible applications of this compound in treating conditions like anxiety, depression, and schizophrenia.

In addition to its neurological applications, N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-4-methylbenzene-1-sulfonamide is also being explored for its potential in oncology research. The sulfonamide group is known for its ability to inhibit certain enzymes, which could be leveraged in the development of targeted cancer therapies. Researchers are particularly interested in how this compound might interact with tumor-specific pathways, offering a new avenue for drug development.

The synthesis of CAS No. 847381-48-0 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. This complexity makes it a valuable subject for academic research, particularly in the fields of synthetic chemistry and process optimization. The compound’s intricate structure also presents opportunities for the development of novel synthetic methodologies, which could have broader implications for the pharmaceutical industry.

From a commercial perspective, the demand for N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-4-methylbenzene-1-sulfonamide is driven by its potential applications in drug discovery. Pharmaceutical companies and research institutions are actively sourcing this compound for preclinical studies, and its market value is expected to grow as more data emerges about its biological activity. Suppliers and manufacturers are increasingly focusing on producing high-purity batches to meet the stringent requirements of these applications.

For those working in the field of computational chemistry, CAS No. 847381-48-0 presents an interesting case study for molecular modeling and docking simulations. The compound’s diverse functional groups make it a suitable candidate for studying ligand-receptor interactions, which can provide valuable insights for rational drug design. This aspect is particularly relevant given the rising popularity of AI-driven drug discovery platforms, which rely on large datasets of chemical compounds to predict biological activity.

Environmental and safety considerations are also important when handling N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-4-methylbenzene-1-sulfonamide. While it is not classified as a hazardous material, proper laboratory practices should always be followed to ensure safe usage. Researchers are advised to consult material safety data sheets (MSDS) and adhere to regulatory guidelines when working with this compound.

In summary, N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-4-methylbenzene-1-sulfonamide (CAS No. 847381-48-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activity, make it a valuable subject for ongoing and future studies. As the scientific community continues to explore its applications, this compound is likely to remain a key player in the development of new therapeutic agents.